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Compound of Interest

Compound Name: (2)-Tetrachlorvinphos-d6

Cat. No.: B15557186

Essential Safety and Handling Guide for (2)-
Tetrachlorvinphos-d6

(Z2)-Tetrachlorvinphos-d6 is a deuterated analog of Tetrachlorvinphos, an organophosphate
insecticide. This guide provides essential safety protocols, personal protective equipment
(PPE) requirements, and disposal procedures for laboratory personnel.

Hazard Identification and Immediate Precautions

(Z2)-Tetrachlorvinphos-d6, like its non-deuterated counterpart, is presumed to be harmful if
swallowed, in contact with skin, or inhaled.[1] It is classified as an organophosphate, which are
known cholinesterase inhibitors. Symptoms of overexposure can include headache, dizziness,
nausea, and in severe cases, convulsions or coma.[2] It may also cause skin and eye irritation.
[2][1] Some sources indicate that Tetrachlorvinphos is suspected of causing cancer.[3][4]

Immediate actions upon exposure:

o |If swallowed: Call a poison center or doctor immediately.[3][4]

e If on skin: Wash with plenty of water.[3] Remove contaminated clothing immediately.[2]
 If in eyes: Rinse cautiously with water for several minutes.[3]

¢ If inhaled: Move to fresh air.[3]
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Personal Protective Equipment (PPE)

The appropriate PPE is the primary line of defense against exposure to (Z)-
Tetrachlorvinphos-d6.[5] Always consult the specific Safety Data Sheet (SDS) for the product
you are using. If an SDS for the deuterated compound is unavailable, follow the
recommendations for Tetrachlorvinphos.

PPE Category Recommended Equipment

Chemical-resistant gloves (e.qg., nitrile or
Hand Protection neoprene) are essential as hands are highly

exposed during handling.[6]

Alab coat or chemical safety suit should be
] worn to prevent skin contact.[7] For tasks with a
Body Protection S ] ] ]
high risk of splashing, a chemical-resistant

apron over coveralls is advised.[5]

Safety glasses with side shields, chemical
Eye and Face Protection splash goggles, or a face shield are necessary

to protect against splashes.[6][7]

For operations that may generate dust or

aerosols, a respirator is recommended.[5][7]
Respiratory Protection The specific type of respirator and cartridge

should be selected based on the potential

exposure level.

Operational and Disposal Plans

Handling and Storage:

Work in a well-ventilated area, preferably a chemical fume hood.[2]

Avoid direct contact with the substance.[2]

Do not eat, drink, or smoke in the handling area.[3][4]

Store in a tightly closed container in a cool, dry, and locked area.[3][4]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15557186?utm_src=pdf-body
https://www.benchchem.com/product/b15557186?utm_src=pdf-body
https://www.health.vic.gov.au/environmental-health/pesticide-use-and-personal-protective-equipment
https://extension.unh.edu/resource/personal-protective-equipment-ppe-pesticide-use-selection-use-legal-requirements-fact-sheet
https://www.solutionsstores.com/personal-protective-equipment
https://www.health.vic.gov.au/environmental-health/pesticide-use-and-personal-protective-equipment
https://extension.unh.edu/resource/personal-protective-equipment-ppe-pesticide-use-selection-use-legal-requirements-fact-sheet
https://www.solutionsstores.com/personal-protective-equipment
https://www.health.vic.gov.au/environmental-health/pesticide-use-and-personal-protective-equipment
https://www.solutionsstores.com/personal-protective-equipment
https://mz.uplcorp.com/download_links/YMkwVQwOCFnoyFaiHoyHgtSjtVT3HsdP9ca9QE2h.pdf
https://mz.uplcorp.com/download_links/YMkwVQwOCFnoyFaiHoyHgtSjtVT3HsdP9ca9QE2h.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/S-13537X1%20English%20SDS%20US.pdf
https://www.sigmaaldrich.com/US/en/sds/SIAL/43677
http://cdn.chemservice.com/product/msdsnew/External/English/S-13537X1%20English%20SDS%20US.pdf
https://www.sigmaaldrich.com/US/en/sds/SIAL/43677
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Wash hands thoroughly after handling.
Disposal Plan:

Contaminated materials and waste must be disposed of as hazardous waste in accordance
with local, regional, and national regulations.[4] Do not allow the substance to enter drains or
watercourses.[2][4] Severely contaminated clothing should be disposed of as hazardous waste.

[2]

Experimental Workflow for Safe Handling

The following diagram outlines the procedural steps for the safe handling of (Z)-
Tetrachlorvinphos-d6 in a laboratory setting.
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Caption: Workflow for Safe Handling of (Z)-Tetrachlorvinphos-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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